Cas no 1263315-04-3 (3-Methylpiperidin-3-amine)
3-Methylpiperidin-3-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-2527731
- 3-methylpiperidin-3-amine
- SCHEMBL3390990
- 1263315-04-3
- 3-Methylpiperidin-3-amine
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- MDL: MFCD24504923
- Inchi: 1S/C6H14N2/c1-6(7)3-2-4-8-5-6/h8H,2-5,7H2,1H3
- InChI Key: ZVBYGKLATVZWEO-UHFFFAOYSA-N
- SMILES: N1CCCC(C)(C1)N
Computed Properties
- Exact Mass: 114.115698455g/mol
- Monoisotopic Mass: 114.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 82.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 38Ų
3-Methylpiperidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2527731-0.05g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 0.05g |
$647.0 | 2024-06-19 | |
| Enamine | EN300-2527731-0.1g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 0.1g |
$678.0 | 2024-06-19 | |
| Enamine | EN300-2527731-0.25g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 0.25g |
$708.0 | 2024-06-19 | |
| Enamine | EN300-2527731-0.5g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 0.5g |
$739.0 | 2024-06-19 | |
| Enamine | EN300-2527731-1.0g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 1.0g |
$770.0 | 2024-06-19 | |
| Enamine | EN300-2527731-2.5g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 2.5g |
$1509.0 | 2024-06-19 | |
| Enamine | EN300-2527731-5.0g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 5.0g |
$2235.0 | 2024-06-19 | |
| Enamine | EN300-2527731-10.0g |
3-methylpiperidin-3-amine |
1263315-04-3 | 95% | 10.0g |
$3315.0 | 2024-06-19 | |
| Enamine | EN300-2527731-1g |
3-methylpiperidin-3-amine |
1263315-04-3 | 1g |
$770.0 | 2023-09-14 | ||
| Enamine | EN300-2527731-5g |
3-methylpiperidin-3-amine |
1263315-04-3 | 5g |
$2235.0 | 2023-09-14 |
3-Methylpiperidin-3-amine Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-Methylpiperidin-3-amine
3-Methylpiperidin-3-amine: A Comprehensive Overview
The compound with CAS No. 1263315-04-3, commonly referred to as 3-Methylpiperidin-3-amine, is a fascinating organic compound with a rich history and diverse applications. This compound belongs to the class of amines and is characterized by its unique structure, which includes a six-membered piperidine ring with a methyl group and an amine functional group at the third position. The molecular formula of 3-Methylpiperidin-3-amine is C7H15N, and its molecular weight is 111.20 g/mol. The compound is known for its versatility, making it a valuable component in various fields such as pharmaceuticals, agrochemicals, and materials science.
One of the most significant aspects of 3-Methylpiperidin-3-amine is its role in drug discovery and development. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds with therapeutic applications. For instance, researchers have explored its use in designing inhibitors for enzyme targets associated with diseases such as cancer and neurodegenerative disorders. The compound's ability to form stable bonds with other molecules makes it an ideal candidate for creating complex molecular architectures.
In addition to its pharmaceutical applications, 3-Methylpiperidin-3-amine has found utility in the agrochemical industry. It serves as an intermediate in the synthesis of pesticides and herbicides, where its unique chemical properties contribute to the efficacy and stability of these compounds. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing 3-Methylpiperidin-3-amine, reducing the environmental footprint of its production processes.
The material science community has also taken interest in 3-Methylpiperidin-3-amine due to its potential as a precursor for advanced materials. For example, it has been used in the synthesis of high-performance polymers and coatings that exhibit enhanced mechanical and thermal properties. These materials are being investigated for use in aerospace, automotive, and electronic industries, where durability and resistance to harsh conditions are critical.
From a synthetic perspective, 3-Methylpiperidin-3-amine can be synthesized through various routes, including nucleophilic substitution reactions and reductions of imines. Recent research has focused on optimizing these methods to improve yield and purity while minimizing the use of hazardous reagents. One notable approach involves the use of catalytic hydrogenation, which not only enhances reaction efficiency but also aligns with sustainability goals.
The pharmacokinetic properties of 3-Methylpiperidin-3-amine have also been extensively studied. Its ability to cross biological membranes makes it a promising candidate for drug delivery systems. Researchers have explored its use as a carrier for delivering therapeutic agents across cellular barriers, enhancing drug bioavailability and reducing side effects.
In conclusion, 3-Methylpiperidin-3-amine (CAS No. 1263315-04-3) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemicals, materials science, and beyond. As research continues to uncover new possibilities for this compound, it is likely to play an even more significant role in shaping future innovations.
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